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Compound of Interest

Compound Name:
3-Methyl-4-morpholin-4-yl-benzoic

acid

Cat. No.: B169675 Get Quote

3-Methyl-4-morpholin-4-yl-benzoic acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 3-Methyl-4-morpholin-4-yl-benzoic acid. Due to the

limited availability of experimental data in peer-reviewed literature, this document combines

reported data for structurally related compounds with predicted properties to offer a thorough

profile for research and development purposes.

Chemical Properties and Identifiers
3-Methyl-4-morpholin-4-yl-benzoic acid is a substituted aromatic carboxylic acid featuring a

morpholine moiety, a structural component frequently found in biologically active compounds.

The presence of the morpholine ring can influence the pharmacokinetic properties of a

molecule, such as solubility and metabolic stability.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-Methyl-4-morpholin-4-yl-benzoic acid

CAS Number 197445-65-1

Molecular Formula C₁₂H₁₅NO₃

Molecular Weight 221.25 g/mol

Synonyms
3-methyl-4-morpholinobenzoic acid, 3-METHYL-

4-(4-MORPHOLINYL)BENZOIC ACID

Table 2: Predicted Physicochemical Properties

Property Predicted Value Source

Boiling Point 416.2 ± 45.0 °C ChemicalBook

Density 1.218 ± 0.06 g/cm³ ChemicalBook

pKa 4.77 ± 0.10 ChemicalBook

logP -2.2 PubChem

Note: The properties listed in Table 2 are predicted values from computational models and

have not been experimentally verified in published literature.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-Methyl-4-morpholin-4-
yl-benzoic acid is not readily available in the surveyed literature, a plausible synthetic route

can be devised based on established organic chemistry principles and published methods for

analogous compounds. A potential pathway involves the synthesis of 3-methyl-4-aminobenzoic

acid as a key intermediate, followed by a nucleophilic substitution reaction with a bis(2-

haloethyl) ether, or more directly, a reaction with morpholine itself under appropriate conditions.

A common precursor for the key intermediate is 3-methyl-4-nitrobenzoic acid. Chinese patent

CN106831460A describes a method for the preparation of 3-methyl-4-aminobenzoic acid by

the reduction of 3-methyl-4-nitrobenzoic acid using reduced iron powder and a proton acid.[1]
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The synthesis of 3-methyl-4-nitrobenzoic acid itself can be achieved through the oxidation of

2,4-dimethyl-nitrobenzene with nitric acid, as detailed in Chinese patent CN104447348A.[2]

Furthermore, a US patent discloses a method for the synthesis of the isomeric 2-Methyl-4-

morpholinobenzoic acid by the hydrolysis of its methyl ester using an aqueous NaOH solution

in methanol.[3] This suggests that a final hydrolysis step would be effective if the synthesis

proceeds via an ester intermediate.

Based on these precedents, a hypothetical multi-step synthesis is outlined below.

Hypothetical Synthesis Workflow
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Step 1: Nitration

Step 2: Reduction

Step 3: Morpholine Installation

2,4-Dimethylnitrobenzene

3-Methyl-4-nitrobenzoic Acid

 Nitric Acid Oxidation 

3-Methyl-4-nitrobenzoic Acid

3-Methyl-4-aminobenzoic Acid

 Reduced Iron Powder,
Proton Acid 

3-Methyl-4-aminobenzoic Acid

3-Methyl-4-morpholin-4-yl-benzoic acid

 Bis(2-chloroethyl) ether,
Base 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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